![molecular formula C16H24N2O4 B5853330 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide](/img/structure/B5853330.png)
1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide, also known as TMA-6, is a synthetic compound that belongs to the class of phenethylamines. It is a derivative of the psychedelic drug 2C-T-7 and has been found to possess hallucinogenic properties. The compound is of interest to researchers due to its potential use in scientific studies related to the brain and behavior.
Mechanism of Action
The exact mechanism of action of 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide is not fully understood. However, it is believed that the compound acts on serotonin receptors in the brain, specifically the 5-HT2A receptor. This receptor is known to be involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects on the body. The compound has been shown to increase heart rate and blood pressure, as well as cause dilation of the pupils. It has also been found to increase levels of the neurotransmitter serotonin in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide in laboratory experiments is its ability to induce hallucinations and alter perception in a controlled manner. This makes it a useful tool for studying the effects of hallucinogenic compounds on the brain and behavior. However, the use of this compound in research is limited by its potential for abuse and the need for specialized equipment and trained professionals to perform the synthesis.
Future Directions
There are a number of potential future directions for research related to 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide. One area of interest is the use of the compound in the treatment of mental health disorders such as depression and anxiety. Another area of research could focus on the development of new compounds based on the structure of this compound that have fewer side effects and a lower potential for abuse. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on the brain and behavior.
Synthesis Methods
The synthesis of 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide involves a multi-step process that begins with the reaction of 2,4,5-trimethoxybenzaldehyde with methylamine. The resulting product is then reacted with piperidine to form the final compound, this compound. The synthesis of this compound requires specialized equipment and should only be performed by trained professionals in a laboratory setting.
Scientific Research Applications
1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide has been used in scientific research to study the effects of hallucinogenic compounds on the brain and behavior. Studies have shown that this compound can alter perception, induce visual hallucinations, and affect mood and cognition. The compound has also been used in studies related to the treatment of mental health disorders such as depression and anxiety.
properties
IUPAC Name |
1-[(2,4,5-trimethoxyphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O4/c1-20-13-9-15(22-3)14(21-2)8-12(13)10-18-6-4-11(5-7-18)16(17)19/h8-9,11H,4-7,10H2,1-3H3,(H2,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLBOXRUYTBJYMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1CN2CCC(CC2)C(=O)N)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.